1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-2-(phenylsulfonyl)-1-ethanone O-methyloxime

• IUPAC Name: (Z)-2-(benzenesulfonyl)-1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-methoxyethanimine
• InChI: InChI=1S/C19H17ClN2O3S2/c1-13-18(26-19(21-13)14-8-10-15(20)11-9-14)17(22-25-2)12-27(23,24)16-6-4-3-5-7-16/h3-11H,12H2,1-2H3/b22-17-
• InChI Key: XIMWPTSEBJOAIO-XLNRJJMWSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)C(=NOC)CS(=O)(=O)C3=CC=CC=C3
• Isomeric SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)/C(=N\OC)/CS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H17ClN2O3S2
• Molecular Weight: 420.9 g/mol

Description

The compound you mentioned is a thiazole derivative. Thiazoles are a class of organic compounds that contain a five-membered aromatic ring with one sulfur atom and one nitrogen atom. They are found in many potent biologically active compounds, such as antimicrobial drugs, antiretroviral drugs, antifungal drugs, and antineoplastic drugs.

Molecular Structure Analysis

Thiazole rings are planar and aromatic. Their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Synthesis and Biological Activity

• Antimicrobial Activity : Compounds synthesized using derivatives similar to the chemical have shown antimicrobial properties. Patel et al. (2011) detailed the synthesis of chalcone derivatives, demonstrating antimicrobial activity against Bacillus subtillis, Staphylococcus aureus, Escherichia coli, and Salmonella typhi (Patel et al., 2011).
• Anti-tuberculosis and Cytotoxicity Studies : A study by Chitra et al. (2011) synthesized 3-heteroarylthioquinoline derivatives, showing significant in vitro activity against Mycobacterium tuberculosis H37Rv and displaying no toxic effects against mouse fibroblasts (Chitra et al., 2011).

Mechanistic Studies and Structural Characterization

• Molecular Docking and Structural Analysis : Viji et al. (2020) conducted molecular docking studies to understand the biological activity of a compound structurally similar to 1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-2-(phenylsulfonyl)-1-ethanone O-methyloxime, revealing potential antimicrobial properties (Viji et al., 2020).
• X-ray Crystallography for Structural Insights : Kariuki et al. (2021) synthesized and determined the crystal structure of derivatives similar to the chemical , providing insights into their structural properties (Kariuki et al., 2021).

Potential Therapeutic Applications

• Anti-Inflammatory and Analgesic Effects : A study by Kumar and Singh (2020) synthesized compounds with a similar structure, showing promising anti-inflammatory and analgesic activities (Kumar & Singh, 2020).
• Anticancer Activity : Gomha et al. (2014) prepared derivatives showing significant anticancer activity against the breast carcinoma cell line MCF-7 (Gomha et al., 2014).

Mechanism of Action

Thiazole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Future Directions

Given the diverse biological activities of thiazole derivatives, there is considerable interest among researchers to synthesize a variety of these compounds for screening different pharmacological activities. They have an immeasurable potential to be explored for newer therapeutic possibilities.